Cas no 81607-63-8 (10H-Phenothiazin-2-ol, 10-[(2R)-3-(dimethylamino)-2-methylpropyl]-)

• Product Name: 10H-Phenothiazin-2-ol, 10-[(2R)-3-(dimethylamino)-2-methylpropyl]-
• CAS No: 81607-63-8
• MF: C₁₈H₂₂N₂OS
• MW: 314.445083141327
• CID: 583507
• PubChem ID: 71407413
• Update Time: 2025-04-19

10H-Phenothiazin-2-ol, 10-[(2R)-3-(dimethylamino)-2-methylpropyl]- Chemical and Physical Properties

Names and Identifiers

• 10H-Phenothiazin-2-ol, 10-[(2R)-3-(dimethylamino)-2-methylpropyl]-
• 10-[(2R)-3-(dimethylamino)-2-methylpropyl]phenothiazin-2-ol
• 81607-63-8
• 10-[(2R)-3-(Dimethylamino)-2-methylpropyl]-10H-phenothiazin-2-ol; 10H-Phenothiazin-2-ol, 10-[3-(dimethylamino)-2-methylpropyl]-, (R)-; 10-[(2R)-3-(Dimethylamino)-2-methylpropyl]-10H-phenothiazin-2-ol; O-Desmethyllevomepromazine
• CHEBI:143421
• DTXSID30827984
• O-Desmethyllevomepromazine
• V733M3B2V5
• UNII-V733M3B2V5
• 10H-Phenothiazin-2-ol, 10-((2R)-3-(dimethylamino)-2-methylpropyl)-
• 10-[(2R)-3-(DIMETHYLAMINO)-2-METHYLPROPYL]-10H-PHENOTHIAZIN-2-OL

• Inchi： 1S/C18H22N2OS/c1-13(11-19(2)3)12-20-15-6-4-5-7-17(15)22-18-9-8-14(21)10-16(18)20/h4-10,13,21H,11-12H2,1-3H3/t13-/m1/s1
• InChI Key： XLYJXWKJHKLGQO-CYBMUJFWSA-N
• SMILES： S1C2C=CC=CC=2N(C2C=C(C=CC1=2)O)C[C@H](C)CN(C)C

Computed Properties

• Exact Mass: 314.14528450g/mol
• Monoisotopic Mass: 314.14528450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 52Ų